Cas no 1289634-74-7 (N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide)

N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide is a heterocyclic compound featuring a pyrazole and pyridine core, functionalized with bromo and chloro substituents. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of halogen atoms enhances reactivity for further derivatization, while the carboxamide linkage offers stability and versatility in coupling reactions. Its well-defined molecular architecture makes it suitable for targeted modifications in medicinal chemistry research. The compound’s purity and consistent synthetic reproducibility are critical for reliable performance in high-value applications.
N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide structure
1289634-74-7 structure
Product Name:N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide
CAS No:1289634-74-7
MF:C10H7BrCl2N4O
MW:349.998778581619
CID:5681269
PubChem ID:53550622
Update Time:2025-10-29

N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(4-bromo-1H-pyrazol-5-yl)methyl]-3,6-dichloropyridine-2-carboxamide
    • EN300-26596294
    • 1289634-74-7
    • AKOS033062762
    • Z1126996465
    • N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide
    • Inchi: 1S/C10H7BrCl2N4O/c11-5-3-15-17-7(5)4-14-10(18)9-6(12)1-2-8(13)16-9/h1-3H,4H2,(H,14,18)(H,15,17)
    • InChI Key: ZLSYJRZUONNIKZ-UHFFFAOYSA-N
    • SMILES: BrC1C=NNC=1CNC(C1C(=CC=C(N=1)Cl)Cl)=O

Computed Properties

  • Exact Mass: 347.91803g/mol
  • Monoisotopic Mass: 347.91803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 70.7Ų

N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide Pricemore >>

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Additional information on N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide

Exploring N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide (CAS 1289634-74-7): A Comprehensive Overview

The compound N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide (CAS 1289634-74-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyrazole core with a dichloropyridine moiety, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds, given its ability to interact with various biological targets.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. The presence of both bromine and chlorine atoms in its structure allows for selective functionalization, enabling chemists to explore diverse derivatives. Recent studies highlight its utility in cross-coupling reactions, a topic of high interest in modern organic chemistry. These reactions are pivotal for creating complex molecules used in drug discovery and material science, aligning with the growing demand for sustainable and efficient synthetic methodologies.

Another hot topic tied to CAS 1289634-74-7 is its potential role in pesticide development. With increasing global concerns about food security and sustainable agriculture, researchers are investigating how this compound’s structural features could contribute to next-generation crop protection agents. Its pyridine and pyrazole components are known to exhibit herbicidal and insecticidal activities, making it a candidate for further optimization in agrochemical applications.

From a pharmaceutical perspective, the compound’s ability to modulate enzyme activity has sparked curiosity. For instance, its carboxamide group is often associated with interactions in kinase inhibition, a key area in cancer therapy research. Users searching for "kinase inhibitors" or "small molecule drug discovery" may find this compound relevant due to its scaffold’s adaptability in medicinal chemistry. Computational studies and QSAR modeling have further highlighted its potential, though experimental validation remains ongoing.

Environmental and toxicity profiles of N-(4-bromo-1H-pyrazol-5-yl)methyl-3,6-dichloropyridine-2-carboxamide are also frequently queried. While comprehensive data are still emerging, preliminary analyses suggest that proper handling and disposal protocols are essential, given its halogenated structure. This aligns with broader industry trends emphasizing green chemistry and reduced environmental impact, topics highly searched in academic and industrial circles.

In summary, CAS 1289634-74-7 represents a multifaceted compound with promising applications across multiple scientific disciplines. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in areas like drug design, agrochemical innovation, and catalytic chemistry. As interest in tailored molecular architectures grows, this compound is likely to remain a focal point for both synthetic and applied studies.

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